N-(furan-2-ylmethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H18N2O2S2/c1-13-4-6-14(7-5-13)11-23-18-20-15(12-24-18)9-17(21)19-10-16-3-2-8-22-16/h2-8,12H,9-11H2,1H3,(H,19,21)
• InChI Key: OEIJSDVBWLWBEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=CS2)CC(=O)NCC3=CC=CO3
• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol

Description

N-(furan-2-ylmethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, also known as FMME, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FMME is a thiazole-based compound that has been synthesized using various methods.

Scientific Research Applications

• Anticonvulsant Activities : A study by Kohn et al. (1993) explored alpha-acetamido-N-benzylacetamide derivatives, including compounds with alpha-furan-2-yl, for their anticonvulsant properties. The study found that these compounds provided excellent protection against seizures in mice, rivalling the effects of phenytoin.

• Antimicrobial Activity Against Helicobacter pylori : Research by Katsura et al. (1999) synthesized and evaluated a series of compounds, including derivatives with a furan-2-yl component, for their antimicrobial activity against Helicobacter pylori. Certain compounds in this series also exhibited H2 antagonist and gastric antisecretory activities.

• Antiamoebic Activity : A study by Ansari et al. (2016) investigated furan-thiazolidinone hybrids for antiamoebic activity. Some compounds in this series demonstrated significant inhibition of enzymes linked to Entamoeba histolytica, suggesting potential as novel antiamoebic agents.

• Antifungal Effects : Kaplancıklı et al. (2013) focused on synthesizing 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives and studying their antifungal effects against various fungi species. These compounds showed significant antifungal activity, comparable or superior to ketoconazole.

• Anticancer Activities : Research into benzothiazole derivatives, including those with furan-2-yl components, has shown potential antitumor activity. For instance, Yurttaş et al. (2015) found that certain derivatives were effective against various human tumor cell lines.

• Coordination Complexes and Antioxidant Activity : A study by Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives, including those with furan-2-yl components, and their coordination complexes. These compounds exhibited significant antioxidant activity.

• Synthesis of Methyl-Substituted Thiazole Bases : Abramenko & Zhiryakov (1977) explored the synthesis of methyl-substituted heterocyclic bases with a furan ring condensed with a thiazole ring. These bases are important for various chemical syntheses and potential biological applications.